2-[(3,4-Dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-[(3,4-dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H15Cl2N5O2/c1-9-7-23-13-14(20-16(23)21(9)2)22(3)17(26)24(15(13)25)8-10-4-5-11(18)12(19)6-10/h4-7H,8H2,1-3H3
• InChI Key: XBRYAVHENJEMQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1C)N(C(=O)N(C3=O)CC4=CC(=C(C=C4)Cl)Cl)C
• Molecular Formula: C17H15Cl2N5O2
• Molecular Weight: 392.2 g/mol

Description

2-[(3,4-Dichlorophenyl)methyl]-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione, commonly known as DRB, is a chemical compound that has been widely used in scientific research. DRB is a potent inhibitor of RNA polymerase II, a key enzyme involved in transcription, and has been extensively studied for its effects on gene expression and its potential therapeutic applications.

Mechanism of Action

DRB acts as a potent inhibitor of RNA polymerase II by binding to the enzyme's active site and preventing the elongation of RNA chains. This results in the inhibition of transcription and the downregulation of specific genes. DRB has also been shown to affect RNA processing and stability, leading to the alteration of cellular processes and gene expression.
Biochemical and Physiological Effects:
DRB has been shown to have a wide range of biochemical and physiological effects, including the downregulation of specific genes and the alteration of cellular processes. It has been implicated in the regulation of cell growth, differentiation, and apoptosis, and has been studied for its potential therapeutic applications in cancer and viral infections.

Advantages and Limitations for Lab Experiments

DRB has several advantages for use in lab experiments, including its potency as an inhibitor of RNA polymerase II, its well-established synthesis method, and its wide availability. However, DRB also has some limitations, including its potential toxicity and the need for careful dosage and administration.

Future Directions

There are several future directions for research on DRB, including its potential therapeutic applications in cancer and viral infections, the development of more potent and selective inhibitors of RNA polymerase II, and the investigation of its effects on other cellular processes and pathways. Further research on DRB and its mechanisms of action may lead to the development of new treatments for a wide range of diseases.

Synthesis Methods

DRB can be synthesized through a multi-step process involving the reaction of 3,4-dichlorobenzaldehyde with methylamine, followed by cyclization and further modifications. The synthesis of DRB has been well-established and is widely available for research purposes.

Scientific Research Applications

DRB has been extensively used in scientific research to study transcriptional regulation, RNA processing, and gene expression. It has been shown to inhibit RNA polymerase II activity, leading to the downregulation of specific genes and the alteration of cellular processes. DRB has also been used to investigate the role of RNA polymerase II in various diseases, including cancer and viral infections.